Cas no 7464-03-1 (bis(diisopropoxythiophosphinoyl) trisulphide)

• Product name: bis(diisopropoxythiophosphinoyl) trisulphide
• CAS No: 7464-03-1
• MF: C₁₂H₂₈O₄P₂S₅
• MW: 458.620839118958
• CID: 979599
• PubChem ID: 81971

bis(diisopropoxythiophosphinoyl) trisulphide Chemical and Physical Properties

Names and Identifiers

• bis(diisopropoxythiophosphinoyl) trisulphide
• CTK8D6092; EINECS 231-257-9; NSC403339; AC1Q7FSA; AR-1C9999; AC1L32H0; 2,10-dimethyl-4,8-bis(propan-2-yloxy)-3,9-dioxa-5,6,7-trithia-4,8-diphosphaundecane 4,8-disulfide; Bis(diisopropoxythiophosphinoyl) trisulphide;
• EINECS 231-257-9
• 7464-03-1
• DTXSID80225618
• NS00047425
• NSC 403339
• NSC-403339
• NSC403339
• OJMINUQWQVCAIE-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H28O4P2S5/c1-9(2)13-17(19,14-10(3)4)21-23-22-18(20,15-11(5)6)16-12(7)8/h9-12H,1-8H3
• InChI Key： OJMINUQWQVCAIE-UHFFFAOYSA-N
• SMILES： CC(C)OP(=S)(OC(C)C)SSSP(=S)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 458.00694
• Monoisotopic Mass: 458.00663923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 464°C at 760 mmHg
• Flash Point: 234.4°C
• Refractive Index: 1.562
• PSA: 36.92
• LogP: 8.46620